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  4. 6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxo-1'-phenylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxo-1'-phenylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile 6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxo-1'-phenylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Brand Name: Vulcanchem
CAS No.: 669749-01-3
VCID: VC0356286
InChI: InChI=1S/C28H25N5O3/c1-15-13-27(3,4)32-23-19(15)11-18(35-5)12-20(23)28(26(32)34)21(14-29)24(30)36-25-22(28)16(2)31-33(25)17-9-7-6-8-10-17/h6-13H,30H2,1-5H3
SMILES: CC1=CC(N2C3=C1C=C(C=C3C4(C2=O)C(=C(OC5=C4C(=NN5C6=CC=CC=C6)C)N)C#N)OC)(C)C
Molecular Formula: C28H25N5O3
Molecular Weight: 479.5g/mol

6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxo-1'-phenylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile

CAS No.: 669749-01-3

Main Products

VCID: VC0356286

Molecular Formula: C28H25N5O3

Molecular Weight: 479.5g/mol

6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxo-1'-phenylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile - 669749-01-3

CAS No. 669749-01-3
Product Name 6'-Amino-6-methoxy-3',9,11,11-tetramethyl-2-oxo-1'-phenylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Molecular Formula C28H25N5O3
Molecular Weight 479.5g/mol
IUPAC Name 6'-amino-6-methoxy-3',9,11,11-tetramethyl-2-oxo-1'-phenylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-pyrano[2,3-c]pyrazole]-5'-carbonitrile
Standard InChI InChI=1S/C28H25N5O3/c1-15-13-27(3,4)32-23-19(15)11-18(35-5)12-20(23)28(26(32)34)21(14-29)24(30)36-25-22(28)16(2)31-33(25)17-9-7-6-8-10-17/h6-13H,30H2,1-5H3
Standard InChIKey JIZQBLCUOMNBRN-UHFFFAOYSA-N
SMILES CC1=CC(N2C3=C1C=C(C=C3C4(C2=O)C(=C(OC5=C4C(=NN5C6=CC=CC=C6)C)N)C#N)OC)(C)C
Canonical SMILES CC1=CC(N2C3=C1C=C(C=C3C4(C2=O)C(=C(OC5=C4C(=NN5C6=CC=CC=C6)C)N)C#N)OC)(C)C
PubChem Compound 2953063
Last Modified Nov 11 2021
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